1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine

• Molecular Formula: C20H19N5O3
• Molecular Weight: 377.4 g/mol
• IUPAC Name: N-(furan-2-ylmethyl)-1-[3-methoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methanamine
• InChI: InChI=1S/C20H19N5O3/c1-26-19-12-15(13-21-14-17-8-5-11-27-17)9-10-18(19)28-20-22-23-24-25(20)16-6-3-2-4-7-16/h2-12,21H,13-14H2,1H3
• InChI Key: VSDRXXMPPAEADG-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)CNCC2=CC=CO2)OC3=NN=NN3C4=CC=CC=C4

Description

1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is known for its ability to interact with specific receptors in the body, which makes it a promising candidate for the development of new drugs. In

Mechanism Of Action

The mechanism of action of 1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine involves its ability to bind to the angiotensin II type 1 receptor. This receptor is involved in the regulation of blood pressure, and by blocking its activity, this compound can reduce blood pressure and improve cardiovascular function.
Biochemical and Physiological Effects:
Studies have shown that 1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine can reduce blood pressure, improve cardiac function, and reduce the risk of cardiovascular events. It has also been found to have anti-inflammatory and anti-fibrotic effects, which may be beneficial in the treatment of other diseases such as diabetes and kidney disease.

Advantages And Limitations For Lab Experiments

One advantage of using 1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine in lab experiments is its high selectivity for the angiotensin II type 1 receptor, which reduces the risk of off-target effects. However, its synthesis method is complex, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on 1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine. One direction is the development of new drugs that can target the angiotensin II type 1 receptor with greater efficacy and fewer side effects. Another direction is the exploration of its potential applications in the treatment of other diseases such as diabetes and kidney disease. Additionally, further research is needed to understand the long-term effects and safety of this compound.
Conclusion:
In conclusion, 1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine is a promising compound that has potential applications in the field of medicine. Its high selectivity for the angiotensin II type 1 receptor makes it a promising candidate for the development of new drugs that can treat hypertension, heart failure, and other cardiovascular diseases. Further research is needed to explore its potential applications in the treatment of other diseases and to understand its long-term effects and safety.

Synthesis Methods

The synthesis method of 1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine involves several steps. The first step involves the reaction of 2-furylcarbinol with 2-chloroethylamine hydrochloride to form 1-(furan-2-yl)-N-(2-chloroethyl) methanamine. This intermediate is then reacted with 4-(3-methoxybenzyl)-1-phenyl-1H-tetrazol-5-yl chloride to form the final product.

Scientific Research Applications

1-(furan-2-yl)-N-{3-methoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}methanamine has been extensively studied for its potential applications in the field of medicine. It has been found to have high affinity and selectivity for the angiotensin II type 1 receptor, which makes it a promising candidate for the development of drugs that can treat hypertension, heart failure, and other cardiovascular diseases.